Cas no 263400-88-0 (1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene)

• Product Name: 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene
• CAS No: 263400-88-0
• MF: C₁₁H₁₆O₅S₂
• MW: 292.371741294861
• MDL: MFCD22124592
• CID: 1040270
• Update Time: 2025-05-27

1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)propyl 4-methylbenzenesulfonate
• 3-(Methylsulfonyl)propyl 4-methylbenzenesulfote
• 3-METHANESULFONYLPROPYL P-TOLUENESULFONATE
• 3-methylsulfonylpropyl 4-methylbenzenesulfonate
• 3-(methylsulfonyl)propyl p-toluenesulfonate
• 3-(methylsulfonyl)propyl-4-methylbenzenesulfonate
• 3-methylsulphonylpropyl 4-toluenesulphonate
• ACMC-20ad1k
• AG-L-59913
• AK-82106
• ANW-67830
• CTK4F7706
• KB-69949
• toluene-4-sulfonic acid 3-methanesulfonyl-propyl ester
• 3-(Methanesulfonyl)propyl 4-methylbenzene-1-sulfonate
• AXUFUWARAAYMCG-UHFFFAOYSA-N
• C11H16O5S2
• BCP12335
• 1-Propanol, 3-(methylsulfonyl)-, 1-(4-methylbenzenesulfonate)
• SB17654
• FCH2876242
• SY113066
• 3-methylsu
• 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene

• MDL： MFCD22124592
• Inchi： 1S/C11H16O5S2/c1-10-4-6-11(7-5-10)18(14,15)16-8-3-9-17(2,12)13/h4-7H,3,8-9H2,1-2H3
• InChI Key： AXUFUWARAAYMCG-UHFFFAOYSA-N
• SMILES： S(C)(CCCOS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 1.2
• Topological Polar Surface Area: 94.3

Experimental Properties

• Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),

1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene

Research Briefing on 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene (CAS: 263400-88-0)

1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene (CAS: 263400-88-0) is a sulfonyl-based compound that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug development and material science. This briefing synthesizes the latest findings on its synthesis, properties, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the compound's role as a versatile intermediate in organic synthesis. Its unique sulfonyl and methanesulfonyl functional groups make it a valuable building block for designing novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators. Researchers have explored its utility in creating sulfonamide derivatives, which are known for their broad-spectrum biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene was utilized as a precursor for synthesizing potent carbonic anhydrase inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and affinity for specific isoforms of the enzyme, suggesting potential therapeutic applications in glaucoma and cancer treatment.

Another area of interest is the compound's physicochemical properties. Computational modeling and experimental analyses have revealed its stability under various conditions, making it suitable for formulation in drug delivery systems. Its solubility profile and partition coefficient have been optimized for enhanced bioavailability, as reported in a recent Pharmaceutical Research article.

Ongoing research is also investigating the compound's potential in material science. Its sulfonyl groups contribute to the formation of stable polymeric networks, which could be leveraged in developing advanced biomaterials for medical devices or controlled-release systems. Preliminary results from a 2024 ACS Applied Materials & Interfaces study indicate promising mechanical and thermal properties.

In conclusion, 1-[(3-methanesulfonylpropoxy)sulfonyl]-4-methylbenzene represents a multifaceted compound with significant potential in both pharmaceutical and material applications. Future research directions may focus on expanding its utility in targeted drug delivery and exploring its interactions with biological systems at the molecular level. The compound's versatility and stability position it as a valuable asset in advancing chemical and biomedical innovations.